N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride

• IUPAC Name: N-(5-ethyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C21H28N4O3S2.ClH/c1-3-24-12-10-18-19(14-24)29-21(22-18)23-20(26)16-6-8-17(9-7-16)30(27,28)25-11-4-5-15(2)13-25;/h6-9,15H,3-5,10-14H2,1-2H3,(H,22,23,26);1H
• InChI Key: MDEJVTITVXDKFN-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC(C4)C.Cl
• Molecular Formula: C21H29ClN4O3S2
• Molecular Weight: 485.1 g/mol

Description

N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H29ClN4O3S2 and its molecular weight is 485.06. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Studies have shown the synthesis of new thienopyrimidine derivatives with pronounced antimicrobial activity. These derivatives were developed through reactions involving heteroaromatic o-aminonitrile, demonstrating the potential of such compounds in addressing microbial resistance (Bhuiyan et al., 2006).

Synthesis of Novel Compounds

Research into the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines using both conventional chemical methods and modern microwave techniques highlights the chemical versatility and potential applications of these compounds in various biological activities (Youssef et al., 2012).

Development of New Therapeutic Agents

The creation of triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives for in vitro antimicrobial and antioxidant activities indicates the compound's role in developing new therapeutic agents. These derivatives were synthesized starting from specific hydrazinyl-pyridine-carbonitrile compounds and showed moderate to good binding energies towards specific target proteins, suggesting their potential in drug development (Flefel et al., 2018).

Chemical Synthesis and Characterization

The reaction of enaminones with aminoheterocycles leading to the synthesis of azolopyrimidines, azolopyridines, and quinolines further exemplifies the compound's utility in chemical synthesis and the exploration of its pharmacological properties (Almazroa et al., 2004).

Anticonvulsant Activity

Investigations into isothiazolo[5,4-b]pyrano(thiopyrano)[4,3-d]pyridine and isothiazolo[4,5-b]-2,7-naphthyridine derivatives have reported anticonvulsant properties, showcasing the therapeutic potential of such compounds in neurological disorders (Paronikyan et al., 2002).